Cas no 1797573-17-1 (5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride)

• Product Name: 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride
• CAS No: 1797573-17-1
• MF: C₈H₁₂Cl₂N₄
• MW: 235.11367893219
• CID: 4614784
• PubChem ID: 75422283
• Update Time: 2025-11-02

5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(piperazin-1-yl)pyrimidine Dihydrochloride
• 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride

• Inchi： 1S/C8H11ClN4.ClH/c9-7-5-11-6-12-8(7)13-3-1-10-2-4-13;/h5-6,10H,1-4H2;1H
• InChI Key： KKEFBGOZCQKQMW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN=C1N1CCNCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride

5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride: A Comprehensive Overview

5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride is a chemically synthesized compound with a unique molecular structure that has garnered significant attention in the pharmaceutical and biotechnology sectors. This compound, characterized by its 5-chloro functional group and piperazin-1-yl substituent, represents a promising candidate for the development of novel therapeutic agents. The pyrimidine ring system, a core structural element in many biologically active molecules, provides a versatile platform for the incorporation of diverse functional groups, enhancing its potential for pharmacological applications.

Recent studies have highlighted the dihydrochloride salt form of this compound as a key factor in optimizing its solubility and bioavailability. The 5-chloro substitution at the pyrimidine ring has been shown to modulate the compound's interactions with biological targets, while the piperazin-3-yl moiety contributes to its ability to act as a hydrogen bond donor or acceptor. These structural features make the compound a valuable scaffold for drug design, particularly in the context of targeting kinases and G-protein-coupled receptors (GPCRs).

Advancements in medicinal chemistry have enabled the synthesis of 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride through multi-step processes involving coupling reactions and functional group modifications. Researchers have demonstrated that the compound exhibits favorable physicochemical properties, including high water solubility and low molecular weight, which are critical for its potential as a lead compound in drug discovery. These attributes align with the principles of Structure-Based Drug Design (SBDD) and Ligand-Based Virtual Screening (LBVS), which are increasingly being employed to accelerate the identification of bioactive molecules.

Current research on 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride has focused on its potential applications in oncology and infectious disease treatment. Studies published in 2023 have shown that the compound demonstrates significant antitumor activity against several cancer cell lines, including breast and lung adenocarcinoma models. The pyrimidine scaffold is believed to interact with specific kinase domains, thereby inhibiting the phosphorylation of key signaling proteins involved in cell proliferation and apoptosis. This mechanism of action has been validated through molecular docking studies and in vitro assays.

In the field of antiviral research, 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride has shown promising results against RNA viruses, including SARS-CoV-2. A 2024 study published in Journal of Antimicrobial Chemotherapy reported that the compound exhibits potent antiviral activity by interfering with the viral RNA polymerase enzyme. The piperazin-1-yl group is hypothesized to form hydrogen bonds with critical residues in the viral enzyme, thereby disrupting its catalytic activity. These findings suggest that the compound could be a valuable lead for the development of broad-spectrum antiviral agents.

Pharmacokinetic studies on 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride have revealed its favorable absorption, distribution, metabolism, and excretion (ADME) profile. The compound demonstrates rapid intestinal absorption and high bioavailability, which is attributed to its small molecular size and polar characteristics. In vivo studies in rodent models have shown that the compound achieves therapeutic concentrations in target tissues within 30 minutes of oral administration, indicating its potential for development as an orally available therapeutic agent.

Recent advancements in computational chemistry have enabled the prediction of the compound's interactions with various biological targets. Machine learning algorithms have been employed to analyze the binding affinity of 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride with GPCRs, revealing its potential as an agonist or antagonist for specific receptor subtypes. These computational models, combined with experimental data, provide a comprehensive understanding of the compound's mechanism of action and its potential therapeutic applications.

The development of 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride has also been influenced by the increasing demand for orally available drugs with improved patient compliance. The compound's solid-state form, characterized by its dihydrochloride salt structure, offers advantages in terms of stability and shelf life, which are critical for pharmaceutical formulation. These properties make the compound a suitable candidate for the development of extended-release dosage forms, further enhancing its therapeutic potential.

Despite its promising pharmacological properties, the compound's development is still in the early stages of preclinical research. Ongoing studies are focused on optimizing its chemical structure to enhance selectivity and reduce potential side effects. Researchers are also exploring the possibility of combining 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride with other therapeutic agents to create synergistic drug combinations. These efforts are supported by the growing field of drug repurposing, which seeks to identify new therapeutic applications for existing compounds.

In conclusion, 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure, combined with favorable pharmacokinetic properties, positions it as a valuable scaffold for drug design. Continued research in this area is expected to yield important insights into its potential applications in oncology, infectious disease treatment, and other therapeutic areas. The compound's development underscores the importance of interdisciplinary approaches in modern drug discovery, integrating medicinal chemistry, computational modeling, and pharmacological research to advance the field of pharmaceutical science.

5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride has also been the subject of studies examining its potential as a modulator of ion channels. Research published in 2023 demonstrated that the compound exhibits activity against voltage-gated sodium channels, which are implicated in various neurological disorders. This finding suggests that the compound could be explored as a therapeutic agent for conditions such as epilepsy and neuropathic pain. The pyrimidine ring system is believed to interact with specific regions of the ion channel, modulating its activity and preventing excessive neuronal firing.

Further investigations into the compound's interactions with other biological targets are ongoing. For instance, studies have suggested that 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride may have applications in the treatment of autoimmune diseases by modulating the activity of T-cells and B-cells. These potential applications highlight the compound's versatility and its potential to address a wide range of medical conditions. The development of this compound exemplifies the importance of continued research in the field of medicinal chemistry and its role in the discovery of new therapeutic agents.

As the field of pharmacology continues to evolve, the role of compounds like 5-chloro-4-(piperazin-1-yl)pyrimidine dihydrochloride in the development of novel therapeutics is likely to expand. Ongoing research is expected to uncover additional mechanisms of action and therapeutic applications, further solidifying its position as a promising candidate in the pharmaceutical industry. The compound's development serves as a testament to the power of interdisciplinary research in advancing the field of drug discovery and improving patient care.